Cas no 871727-37-6 (O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate)

• Product Name: O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• CAS No: 871727-37-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD22124374
• CID: 1864865
• PubChem ID: 57984507
• Update Time: 2025-07-08

O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 2-(1,1-dimethylethyl)3-ethyl ester, (1R,3R,5R)-
• ethyl (1r,3r,5r)-2-boc-2-azabicyclo[3.1.0]hexane-3-carboxylate
• (1R,3R,5R)-2-tert-Butyl 3-ethyl 2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• AMY35221
• SB12090
• 2-O-tert-butyl 3-O-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• 2-tert-butyl 3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• 2-tert-butyl 3-et
• O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• EN300-1608664
• CS-0049580
• 871727-37-6
• (1R,3R,5R)-2-tert-Butyl3-ethyl2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• QHWOZJGWXZDMDZ-OPRDCNLKSA-N
• AKOS025396093
• MFCD22124374
• AS-52672
• 2-tert-butyl 3-ethyl(1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• SCHEMBL8222075
• P15478

• MDL： MFCD22124374
• Inchi： 1S/C13H21NO4/c1-5-17-11(15)10-7-8-6-9(8)14(10)12(16)18-13(2,3)4/h8-10H,5-7H2,1-4H3/t8-,9-,10-/m1/s1
• InChI Key： QHWOZJGWXZDMDZ-OPRDCNLKSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)OCC)C[C@H]2C[C@@H]12)=O

Computed Properties

• Exact Mass: 255.14705815 g/mol
• Monoisotopic Mass: 255.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8
• Molecular Weight: 255.31

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.7±25.0 °C at 760 mmHg

O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate

O2-Tert-Butyl O3-Ethyl (1R,3R,5R)-2-Azabicyclo[3.1.0]Hexane-2,3-Dicarboxylate: A Comprehensive Overview

The compound with CAS No. 871727-37-6, known as O2-tert-butyl O3-ethyl (1R,3R,5R)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic dicarboxylates, which are characterized by their unique bicyclic structure and functional groups that enable diverse reactivity and biological activity.

O2-Tert-butyl and O3-Ethyl substituents play a crucial role in modulating the physical and chemical properties of this compound. The tert-butyl group contributes to the molecule's hydrophobicity and stability, while the ethyl group enhances solubility and reactivity in certain conditions. The (1R,3R,5R) stereochemistry of the bicyclic core ensures specific interactions with biological targets, making this compound a promising candidate for drug design and development.

Recent studies have highlighted the importance of bicyclic dicarboxylates in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The azabicyclo[3.1.0]hexane framework is particularly interesting because it mimics certain natural product structures while offering synthetic flexibility. This has led to its exploration in the development of enzyme inhibitors, receptor agonists/antagonists, and other therapeutic agents.

One of the most notable advancements involving this compound is its application in targeted drug delivery systems. Researchers have demonstrated that the tert-butyl and ethyl substituents can be exploited to enhance drug stability and bioavailability when incorporated into polymer-based delivery vehicles or nanoparticles. This has opened new avenues for treating diseases such as cancer and inflammatory disorders where precise drug delivery is critical.

In addition to its therapeutic potential, O2-Tert-butyl O3-Ethyl (1R,3R,5R)-2-Azabicyclo[3.1.0]Hexane-2,3-Dicarboxylate has shown promise in materials science applications. Its rigid bicyclic structure makes it an ideal candidate for synthesizing advanced polymers with tailored mechanical properties. Recent experiments have shown that incorporating this compound into polymeric matrices can significantly improve their thermal stability and mechanical strength without compromising flexibility.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the azabicyclo core through ring-closing metathesis followed by selective esterification to introduce the tert-butyl and ethyl groups. The stereochemistry of the molecule is carefully controlled during these steps to ensure high purity and consistency in the final product.

From an environmental standpoint, researchers have also investigated the biodegradability of this compound under various conditions. Initial findings suggest that its ester groups facilitate enzymatic degradation under physiological conditions, making it a more eco-friendly alternative compared to traditional synthetic polymers.

In conclusion, O2-Tert-butyl O3-Ethyl (1R,3R,5R)-2-Azabicyclo[3.1.0]Hexane-2,3-Dicarboxylate represents a cutting-edge advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists working in drug discovery, materials science, and sustainable chemistry.